Cas no 1546152-04-8 (2-methyl-3-(2-methylphenyl)thiolan-3-ol)

• Product Name: 2-methyl-3-(2-methylphenyl)thiolan-3-ol
• CAS No: 1546152-04-8
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD26723518
• CID: 5171020
• PubChem ID: 83820517
• Update Time: 2025-06-22

2-methyl-3-(2-methylphenyl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 2-methyl-3-(2-methylphenyl)thiolan-3-ol

• MDL： MFCD26723518
• Inchi： 1S/C12H16OS/c1-9-5-3-4-6-11(9)12(13)7-8-14-10(12)2/h3-6,10,13H,7-8H2,1-2H3
• InChI Key： LZBLYXRJVMDCGG-UHFFFAOYSA-N
• SMILES： OC1(CCSC1C)C1C=CC=CC=1C

Additional information on 2-methyl-3-(2-methylphenyl)thiolan-3-ol

Introduction to 2-Methyl-3-(2-Methylphenyl)thiolan-3-ol (CAS No. 1546152-04-8)

2-Methyl-3-(2-methylphenyl)thiolan-3-ol, with the CAS number 1546152-04-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiolane family, characterized by a six-membered ring containing a sulfur atom. The unique structure and functional groups of 2-methyl-3-(2-methylphenyl)thiolan-3-ol make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-Methyl-3-(2-methylphenyl)thiolan-3-ol consists of a thiolane ring substituted with a methyl group at the 2-position and a 2-methylphenyl group at the 3-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have explored the potential of 2-Methyl-3-(2-methylphenyl)thiolan-3-ol in various biological contexts. One notable area of research is its activity as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary studies have shown that 2-Methyl-3-(2-methylphenyl)thiolan-3-ol exhibits potent antioxidant properties, potentially due to its sulfur-containing thiolane ring, which can participate in redox reactions.

In addition to its antioxidant activity, 2-Methyl-3-(2-methylphenyl)thiolan-3-ol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Chronic inflammation is associated with several chronic diseases, such as arthritis, diabetes, and inflammatory bowel disease. Research has indicated that 2-Methyl-3-(2-methylphenyl)thiolan-3-ol can modulate key inflammatory pathways, such as the NF-kB signaling pathway, thereby reducing inflammation and associated symptoms.

The potential therapeutic applications of 2-Methyl-3-(2-methylphenyl)thiolan-3-ol extend beyond its antioxidant and anti-inflammatory properties. Studies have also explored its antimicrobial activity against various bacterial and fungal pathogens. The sulfur-containing thiolane ring is known to interact with microbial cell membranes, disrupting their integrity and leading to cell death. This property makes 2-Methyl-3-(2-methylphenyl)thiolan-3-ol a promising candidate for developing new antimicrobial agents, especially in light of the growing concern over antibiotic resistance.

Furthermore, 2-Methyl-3-(2-methylphenyl)thiolan-3-ol has shown promise in the field of cancer research. Cancer cells often exhibit altered metabolism and increased oxidative stress compared to normal cells. The ability of 2-Methyl-3-(2-methylphenyl)thiolan-3-ol to modulate these processes suggests its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells, making it a potential lead compound for further drug development.

The synthesis of 2-Methyl-3-(2-methylphenyl)thiolan-3-ol involves several steps, including the formation of the thiolane ring and subsequent functionalization with the desired substituents. Various synthetic routes have been reported in the literature, each with its advantages and limitations. One common approach involves the reaction of 1-bromoalkanes with thiols to form thioethers, followed by cyclization to form the thiolane ring. The choice of synthetic method depends on factors such as yield, purity, and scalability.

In conclusion, 2-Methyl-3-(2-methylphenyl)thiolan-3-ol (CAS No. 1546152-04-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with antioxidant, anti-inflammatory, antimicrobial, and anticancer properties, making it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of 2-Methyl-3-(2-methylphenyl)thiolan-3-ol will emerge.